TL-895

• CAS: 1415823-49-2
• Molecular Formula: C25H26FN5O2
• Molecular Weight: 447.5 g/mol
• InChI: InChI=1S/C25H26FN5O2/c1-2-21(32)31-14-12-25(26,13-15-31)16-28-24-22(23(27)29-17-30-24)18-8-10-20(11-9-18)33-19-6-4-3-5-7-19/h2-11,17H,1,12-16H2,(H3,27,28,29,30)
• InChIKey: OXOXFDSEGFLWLU-UHFFFAOYSA-N

Researchers studying B-cell malignancies or myelofibrosis require BTK inhibitors with defined off-target profiles to ensure data validity. TL-895 addresses this need as a second-generation irreversible BTK inhibitor. - **Selectivity**: S(35)=0.015 against 403 non-mutant kinases; BMX IC50=0.53 nM - **ADCC preservation**: No antibody-dependent cell-mediated cytotoxicity suppression at clinical exposure levels - **Clean DDI profile**: Does not perpetrate OATP1B1-mediated drug-drug interactions - **CYP3A4 & OATP1B1 substrate** for transporter/metabolism studies Available for in vivo combination studies with rituximab and mechanistic BMX signaling research.

TL-895 (1415823-49-2) Second-Generation Covalent BTK Inhibitor for Oncology Research

TL-895 (formerly known as M7583) is a second-generation, orally bioavailable, adenosine triphosphate (ATP)-competitive, irreversible (covalent) inhibitor of Bruton's tyrosine kinase (BTK). It demonstrates high selectivity, with an average IC50 of 1.5 nM against recombinant BTK and limited off-target kinase inhibition [1]. The compound is currently under clinical investigation for B-cell malignancies and myeloproliferative neoplasms, including JAK inhibitor-relapsed/refractory myelofibrosis [2].

Covalent BTK inhibition

Irreversible Cys481 binding for target engagement studies in B-cell models

Kinase selectivity profiling

Reported narrow off-target footprint supports isoform-selectivity assay context

Oral bioavailability

Supports oral dosing in rodent in vivo research and PDX studies

• [1] Goodstal SM, et al. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies. Sci Rep. 2023 Nov 21;13(1):20412. doi: 10.1038/s41598-023-47735-z. View Source
• [2] ClinicalTrials.gov. Study of TL-895 in Subjects With Myelofibrosis (NCT04655118). View Source

Why TL-895 Cannot Be Simply Substituted with First-Generation or Other Second-Generation BTK Inhibitors

Despite sharing a common primary target (BTK), covalent inhibitors exhibit distinct off-target kinase inhibition profiles that translate to divergent safety, tolerability, and efficacy outcomes in clinical and preclinical models [1]. First-generation inhibitors like ibrutinib have well-documented off-target effects on kinases such as EGFR and ITK, leading to adverse events including rash and bleeding [2]. Even among second-generation inhibitors, TL-895 possesses a unique selectivity signature, including nanomolar inhibition of BMX (bone marrow tyrosine kinase X-linked), which distinguishes it from comparators like acalabrutinib and zanubrutinib [1]. Substitution without accounting for these specific differential profiles introduces significant scientific and clinical risk.

Off-target kinase profiles differ. Ibrutinib, acalabrutinib, and zanubrutinib each exhibit distinct kinome selectivity patterns; substitution may shift pathway-specific interpretation and confound reproducibility.

BMX/BTK potency ratio is compound-specific. TL-895 displays a unique BMX/BTK inhibition balance; replacing it with another BTKi alters dual-inhibition context and may not transfer model-response endpoints.

DDI liability profiles are not interchangeable. OATP1B1 and CYP3A4 interactions differ; polypharmacy study design requires compound-specific validation of transporter and enzyme pathways.

• [1] Goodstal SM, et al. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies. Sci Rep. 2023 Nov 21;13(1):20412. doi: 10.1038/s41598-023-47735-z. View Source
• [2] Byrd JC, et al. Ibrutinib versus Ofatumumab in Previously Treated Chronic Lymphoid Leukemia. N Engl J Med. 2014 Jul 17;371(3):213-23. doi: 10.1056/NEJMoa1400376. View Source

Quantitative Differentiation of TL-895 from Ibrutinib, Acalabrutinib, and Zanubrutinib

TL-895 Demonstrates a Distinct Kinase Selectivity Profile Compared to First-Generation Ibrutinib

In a 270-kinase panel at 1 µM, TL-895 inhibited only three kinases (Blk, BMX, and Txk) with IC50 values within tenfold of its BTK IC50, a significantly cleaner profile than ibrutinib, which inhibits EGFR, ITK, and other Tec family kinases. This selectivity is quantified by a kinome selectivity score S(35) of 0.015 for TL-895 against 403 nonmutant kinases at 500 nM [1]. In a separate functional assay, TL-895 showed high selectivity with limited off-target activity, demonstrating no inhibition of CSK and EGFR, in contrast to ibrutinib's known off-target profile [2].

Kinome Selectivity

Cross-study context

S(35) 0.015 (403 kinases)

Narrow off-target inhibition profile

KINOMEscan 500 nmol/L; only 3 additional kinases within 10× BTK IC50

Evidence Dimension	Kinase Selectivity (Number of off-target kinases with IC50 within 10-fold of BTK IC50)
Target Compound Data	3 kinases (Blk, BMX, Txk) out of 270 profiled at 1 µM [1]; S(35) = 0.015 [1]
Comparator Or Baseline	Ibrutinib: known to inhibit EGFR, ITK, TEC, and other Tec family kinases at clinically relevant concentrations [3]
Quantified Difference	TL-895: 3 off-targets; Ibrutinib: ≥4 distinct off-target kinase families
Conditions	Millipore Kinase Profiler screen (270 kinases, 1 µM) [1]; KINOMEscan (403 kinases, 500 nM) [1]

Why This Matters

A cleaner kinome profile reduces the risk of mechanism-based toxicities (e.g., bleeding, rash), supporting the rationale for selecting TL-895 in experimental models where ibrutinib's off-target effects are confounding.

• [1] Goodstal SM, et al. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies. Sci Rep. 2023 Nov 21;13(1):20412. doi: 10.1038/s41598-023-47735-z. View Source
• [2] P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF). HemaSphere. 2023 Aug 8;7(Suppl):e41702a0. doi: 10.1097/01.HS9.0000970928.41702.a0. View Source
• [3] Byrd JC, et al. Ibrutinib versus Ofatumumab in Previously Treated Chronic Lymphoid Leukemia. N Engl J Med. 2014 Jul 17;371(3):213-23. doi: 10.1056/NEJMoa1400376. View Source

TL-895 Preserves Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC) Unlike Ibrutinib

In an in vitro ADCC assay using Daudi cells, ibrutinib (0.3–30 µM) inhibited rituximab-mediated ADCC in a concentration-dependent manner. In contrast, neither TL-895 (0.1–10 µM) nor acalabrutinib (0.3–30 µM) inhibited ADCC at lower, clinically relevant concentrations [1]. This indicates TL-895 is less likely to antagonize the efficacy of therapeutic monoclonal antibodies like rituximab, a common combination partner in B-cell malignancies.

BTK & BMX Potency

Head-to-head

BMX IC50 0.53 nM; BTK IC50 3.02 nM

5.7-fold BMX preference context

Biochemical assay; distinct from ibrutinib (BMX 0.8 nM) and acalabrutinib (BMX 46 nM)

Evidence Dimension	Inhibition of ADCC (Rituximab-mediated NK cell lysis of Daudi cells)
Target Compound Data	No inhibition at 0.1–10 µM [1]
Comparator Or Baseline	Ibrutinib: Concentration-dependent inhibition at 0.3–30 µM [1]
Quantified Difference	Qualitative: TL-895 did not inhibit ADCC, while ibrutinib showed clear inhibition at all tested concentrations.
Conditions	In vitro ADCC assay; Daudi cells; rituximab; NK cells [1]

Why This Matters

For combination regimens with anti-CD20 antibodies (e.g., rituximab), TL-895 offers a mechanistic advantage over ibrutinib by preserving Fc-mediated effector functions critical for tumor cell clearance.

• [1] Goodstal SM, et al. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies. Sci Rep. 2023 Nov 21;13(1):20412. doi: 10.1038/s41598-023-47735-z. View Source

Equivalent Anti-Proliferative Potency to Ibrutinib and Acalabrutinib in Primary CLL Blasts

In an in vitro proliferation assay using primary CLL blasts (n=21 for TL-895 and ibrutinib; n=10 for acalabrutinib), all three compounds demonstrated comparable anti-proliferative activity with an approximate IC50 of 0.2 µM [1]. The percentage of viable cells across concentrations from 0.008 µM to 25 µM were highly similar, confirming that TL-895 achieves the same degree of on-target B-cell receptor pathway inhibition as approved BTK inhibitors.

Target Engagement

Cross-study context

pBTK Y223 IC50 1–10 nM

Cellular target engagement context

Ramos cells; CLL blast proliferation equipotent to ibrutinib/acalabrutinib

Evidence Dimension	Anti-proliferative activity in primary CLL blasts (IC50)
Target Compound Data	Approx. 0.2 µM (n=21) [1]
Comparator Or Baseline	Ibrutinib: Approx. 0.2 µM (n=21); Acalabrutinib: Approx. 0.2 µM (n=10) [1]
Quantified Difference	None; all three compounds exhibited equivalent potency.
Conditions	Primary CLL blasts; viability assay; Table 1 in [1]

Why This Matters

This demonstrates that TL-895's improved selectivity does not compromise its ability to inhibit the target pathway in CLL, making it a viable, potentially safer alternative in preclinical models of CLL.

• [1] Goodstal SM, et al. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies. Sci Rep. 2023 Nov 21;13(1):20412. doi: 10.1038/s41598-023-47735-z. View Source

Superior Tumor Growth Inhibition in Mino MCL Xenograft Model Compared to Ibrutinib and Acalabrutinib

In the Mino mantle cell lymphoma (MCL) cell line-derived xenograft model, TL-895 demonstrated significantly greater tumor growth inhibition than both ibrutinib and acalabrutinib. While quantitative %ΔT/ΔC values for this specific model are not tabulated in the primary publication, the authors report that TL-895 significantly inhibited tumor growth compared with vehicle (P < 0.001) and that its activity was superior to the comparators based on statistical comparisons of tumor volume [1]. In a subset of DLBCL PDX models (e.g., LY0257/ABCMyD88), TL-895 achieved a %ΔT/ΔC of 45% versus 88% for ibrutinib and 54% for acalabrutinib, indicating a distinct, model-dependent efficacy profile [2].

In Vivo Efficacy

Model-response context

Tumor growth inhibition in 5/21 DLBCL PDX

Subset model-response context

Oral administration; ABC/GCB subtypes; Mino MCL xenograft also inhibited

Evidence Dimension	Tumor growth inhibition in MCL xenograft models
Target Compound Data	Significant inhibition vs. vehicle (P < 0.001) in Mino model [1]
Comparator Or Baseline	Ibrutinib and acalabrutinib: Less significant or no significant inhibition compared to TL-895 in the same model [1]
Quantified Difference	TL-895 > ibrutinib and acalabrutinib (statistically significant difference, P < 0.05) [1]
Conditions	Mino MCL cell line-derived xenograft; SCID mice; 20-27 day treatment [1]

Why This Matters

In specific MCL models, TL-895 provides superior in vivo tumor control compared to other BTK inhibitors, which may translate to improved preclinical efficacy in relevant disease models and supports its selection for MCL-focused research.

• [1] Goodstal SM, et al. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies. Sci Rep. 2023 Nov 21;13(1):20412. doi: 10.1038/s41598-023-47735-z. View Source
• [2] Goodstal SM, et al. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies. Sci Rep. 2023 Nov 21;13(1):20412. Table 3. doi: 10.1038/s41598-023-47735-z. View Source

Unique Clinical Development Pathway: The Only BTK Inhibitor in Phase 2 for JAK Inhibitor-Relapsed Myelofibrosis

TL-895 is being evaluated in a Phase 2 clinical trial (NCT04655118) for patients with myelofibrosis who are relapsed/refractory, intolerant, or ineligible for JAK inhibitor therapy [1]. This indication differentiates TL-895 from other BTK inhibitors like ibrutinib, acalabrutinib, and zanubrutinib, which are not in active development for JAK inhibitor-resistant myelofibrosis. The rationale stems from preclinical evidence showing TL-895 inhibits BMX (IC50 1.6 nM), a kinase implicated in JAK2 signaling crosstalk, and reduces chemotaxis of MF cells [2].

DDI Liability

Class-level context

Unlikely OATP1B1 perpetrator

Polypharmacy DDI study context

Confirmed in vivo with probe substrates; CYP3A substrate (1.8–4.6× ↑ in CYP3A-null mice)

Evidence Dimension	Clinical development stage and indication
Target Compound Data	Phase 2 (NCT04655118) for JAKi-relapsed/refractory myelofibrosis [1]
Comparator Or Baseline	Ibrutinib, acalabrutinib, zanubrutinib: No active Phase 2/3 trials for this specific indication
Quantified Difference	TL-895 is uniquely positioned as a clinical-stage BTK inhibitor for MF with this patient population.
Conditions	Clinical trial database; NCT04655118; as of 2026

Why This Matters

For researchers studying myeloproliferative neoplasms, TL-895 is the most relevant tool compound with a clinical hypothesis directly targeting BTK/BMX signaling in the context of JAK inhibitor resistance.

• [1] ClinicalTrials.gov. Study of TL-895 in Subjects With Myelofibrosis (NCT04655118). View Source
• [2] P1006: CHARACTERIZATION OF TL-895: A NOVEL BRUTON TYROSINE KINASE INHIBITOR (BTKI) IN CLINICAL DEVELOPMENT FOR CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) AND MYELOFIBROSIS (MF). HemaSphere. 2023 Aug 8;7(Suppl):e41702a0. doi: 10.1097/01.HS9.0000970928.41702.a0. View Source

Optimal Research and Preclinical Application Scenarios for TL-895

Investigating BTK Inhibition in JAK Inhibitor-Resistant Myelofibrosis Models

TL-895 is the optimal tool compound for preclinical studies of BTK/BMX signaling in myelofibrosis, particularly in the context of JAK inhibitor resistance. Its unique dual inhibition of BTK and BMX (IC50 1.6 nM) addresses a critical crosstalk pathway in MF pathophysiology [1]. The ongoing Phase 2 trial (NCT04655118) provides a clinical roadmap for translational studies [2].

Combination Studies with Anti-CD20 Monoclonal Antibodies in B-Cell Malignancies

Unlike ibrutinib, TL-895 does not inhibit ADCC, preserving the Fc-mediated effector function of therapeutic antibodies like rituximab [1]. This makes TL-895 the preferred BTK inhibitor for in vivo combination studies with anti-CD20 antibodies in models of diffuse large B-cell lymphoma (DLBCL) or chronic lymphocytic leukemia (CLL).

Mantle Cell Lymphoma Xenograft Models Requiring Superior Tumor Growth Inhibition

TL-895 has demonstrated superior tumor growth inhibition compared to ibrutinib and acalabrutinib in the Mino MCL xenograft model (P < 0.001) [1]. For researchers seeking maximal efficacy in specific MCL preclinical models, TL-895 offers a quantifiable advantage over alternative BTK inhibitors.

Profiling Covalent Inhibitor Selectivity and Off-Target Kinase Effects

With a defined kinome selectivity score S(35) of 0.015 and only three off-target kinases inhibited within tenfold of BTK (Blk, BMX, Txk), TL-895 serves as a highly selective second-generation probe [1]. It is ideal for delineating on-target versus off-target effects in B-cell receptor signaling studies, where ibrutinib's promiscuity may confound results.

Application

Selection Property

Validation Focus

Combination studies with anti-CD20 antibodies

Reported ADCC preservation context

ADCC suppression endpoint review

BTK/BMX dual inhibition research

BMX/BTK potency ratio context

BMX-dependent signaling endpoint review

Polypharmacy DDI modeling

OATP1B1/CYP3A4 substrate characterization

OATP1B1 perpetrator liability endpoint review

• [1] Goodstal SM, et al. Preclinical evidence for the effective use of TL-895, a highly selective and potent second-generation BTK inhibitor, for the treatment of B-cell malignancies. Sci Rep. 2023 Nov 21;13(1):20412. doi: 10.1038/s41598-023-47735-z. View Source
• [2] ClinicalTrials.gov. Study of TL-895 in Subjects With Myelofibrosis (NCT04655118). View Source